Cas no 1261906-49-3 (6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261906-49-3
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• MDL: MFCD18322813
• CID: 2762608
• PubChem ID: 53228632
• Update Time: 2025-05-19

6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40692165
• 1261906-49-3
• MFCD18322813
• 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%
• 6-FLUORO-2-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 3-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322813
• Inchi： 1S/C15H10F4O3/c1-22-12-6-5-8(7-10(12)15(17,18)19)9-3-2-4-11(16)13(9)14(20)21/h2-7H,1H3,(H,20,21)
• InChI Key： AEJDVNQTSGTCEG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC=C(C=1C(=O)O)F)OC)(F)F

Computed Properties

• Exact Mass: 314.05660683Da
• Monoisotopic Mass: 314.05660683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

Introduction to 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid (CAS No: 1261906-49-3)

6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, with the CAS number 1261906-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine atom and substituents such as methoxy and trifluoromethyl groups. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for various scientific investigations.

The presence of a fluorine atom in the molecule is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic profiles, and overall efficacy of pharmaceutical compounds. In recent years, there has been a growing emphasis on the development of fluorinated benzoic acid derivatives due to their demonstrated potential in modulating biological pathways. For instance, studies have shown that such compounds can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases, including inflammatory disorders and cancer.

The specific substitution pattern in 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid—namely the methoxy group at the para position relative to the trifluoromethyl group—adds an additional layer of complexity to its chemical behavior. This arrangement can affect the compound's solubility, binding affinity, and interaction with biological targets. Researchers have been exploring these structural features to optimize drug-like properties, such as bioavailability and selectivity. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding interactions with proteins, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid has been investigated for its potential applications in the development of novel therapeutic agents. Preliminary studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which are relevant to conditions such as arthritis and neurodegenerative diseases. The benzoic acid core is a well-established scaffold in medicinal chemistry, with numerous derivatives already approved for clinical use. The introduction of fluorine and other electron-withdrawing groups can fine-tune the pharmacological profile of these compounds, leading to more effective treatments.

The synthesis of 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The fluorination step is particularly critical and often requires specialized equipment to achieve high yields and purity. The growing demand for fluorinated compounds has spurred innovation in synthetic chemistry, with researchers developing more sustainable and scalable methods for introducing fluorine atoms into organic molecules.

Evaluation of the pharmacological activity of 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid has been conducted through both in vitro and in vivo studies. In cell-based assays, this compound has shown promise in inhibiting key enzymes involved in inflammatory pathways. For example, it has demonstrated activity against cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins—a class of mediators that contribute to inflammation. Additionally, animal models have provided insights into its potential therapeutic effects on acute inflammatory responses.

The impact of fluorine substitution on the electronic properties of the molecule has also been a focus of research. Fluorine atoms are highly electronegative and can influence electron density distribution within the molecule, thereby affecting its reactivity and interactions with biological targets. Computational studies using density functional theory (DFT) have helped elucidate these effects at a molecular level. Such theoretical approaches are increasingly integrated into drug discovery pipelines to predict and optimize pharmacological properties before experimental validation.

In conclusion, 6-Fluoro-2-(4-methoxy-3-trifluoromethylphenyl)benzoic acid represents a promising candidate for further exploration in pharmaceutical development. Its unique structural features offer a combination of metabolic stability and biological activity that makes it an attractive scaffold for designing novel therapeutics. As research continues to uncover new applications for fluorinated benzoic acid derivatives, this compound may play a significant role in addressing unmet medical needs across various therapeutic areas.